![molecular formula C22H23ClN2O5 B607732 methyl 3-chloro-2-(2-{1-[(2-ethoxyphenyl)methyl]-1H-imidazol-2-yl}ethyl)-4,6-dihydroxybenzoate CAS No. 1887032-92-9](/img/structure/B607732.png)
methyl 3-chloro-2-(2-{1-[(2-ethoxyphenyl)methyl]-1H-imidazol-2-yl}ethyl)-4,6-dihydroxybenzoate
Overview
Description
Grp94-IN-2 is a inhibitor of Grp94.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
Methyl 3-chloro-2-(2-{1-[(2-ethoxyphenyl)methyl]-1H-imidazol-2-yl}ethyl)-4,6-dihydroxybenzoate, as part of the imidazole class, is involved in various synthetic processes leading to pharmaceutical applications. A study highlights the synthesis of a new class of azole antifungal agents, demonstrating the compound's role in creating novel therapeutic agents (RaneDinanath et al., 1988). Another research found its utility in the development of potent, orally active antihypertensives, indicating its importance in cardiovascular drug development (Carini et al., 1991).
Crystallographic and Structural Analysis
The compound also plays a significant role in crystallography and structural chemistry. For instance, its derivates' crystal structures have been studied, providing insights into molecular configurations and interactions (Li et al., 2015).
Chemical Synthesis and Optimization
Research has also focused on optimizing chemical synthesis processes involving this compound. One study aimed at improving the yield of certain cyclization products, revealing its utility in refining chemical manufacturing processes (Gibson & Nagvekar, 1997).
Antimicrobial and Antitumor Applications
Its derivatives have been found to possess antimicrobial and antitumor properties. For example, certain derivates isolated from marine endophytic fungi showed moderate antitumor and antimicrobial activity, suggesting its potential in treating infections and cancer (Xia et al., 2011).
Novel Applications in Other Fields
In addition to pharmaceutical applications, this compound's derivatives have also found novel applications in other fields, like materials science. One study involved using a derivative in the fabrication of composite films for supercapacitor electrode materials, indicating its versatility beyond pharmaceuticals (Ehsani et al., 2017).
properties
CAS RN |
1887032-92-9 |
|---|---|
Product Name |
methyl 3-chloro-2-(2-{1-[(2-ethoxyphenyl)methyl]-1H-imidazol-2-yl}ethyl)-4,6-dihydroxybenzoate |
Molecular Formula |
C22H23ClN2O5 |
Molecular Weight |
430.89 |
IUPAC Name |
Methyl 3-chloro-2-(2-(1-(2-ethoxybenzyl)-1H-imidazol-2-yl)ethyl)-4,6-dihydroxybenzoate |
InChI |
InChI=1S/C22H23ClN2O5/c1-3-30-18-7-5-4-6-14(18)13-25-11-10-24-19(25)9-8-15-20(22(28)29-2)16(26)12-17(27)21(15)23/h4-7,10-12,26-27H,3,8-9,13H2,1-2H3 |
InChI Key |
ZPXKRKAPYWMXER-UHFFFAOYSA-N |
SMILES |
O=C(OC)C1=C(O)C=C(O)C(Cl)=C1CCC2=NC=CN2CC3=CC=CC=C3OCC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Grp94-IN-2; Grp94IN2; Grp94 IN 2; Grp94-IN2; Grp94 IN-2; Grp94-IN 2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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